![molecular formula C20H13N3O8 B1213845 Xanthommatin CAS No. 521-58-4](/img/structure/B1213845.png)
Xanthommatin
Overview
Description
Xanthommatin is a chemical compound . It is a naturally occurring chromophore present in arthropods and cephalopods and is formed during the metabolism of tryptophan in these species . It has a natural red/yellow color depending on its oxidation state .
Synthesis Analysis
In enzymology, a this compound reductase is an enzyme that catalyzes the chemical reaction. The two substrates of this enzyme are 5,12-dihydrothis compound and NAD+, whereas its three products are this compound, NADH, and H+ .
Molecular Structure Analysis
The chemical structure of this compound was characterized by infrared spectroscopy, 1H nuclear magnetic resonance, and electrospray ionization–mass spectrometry . The structures of rhodommatin, ommatin D, hydroxykynurenine, and this compound have functional groups that are related to antioxidant action, primarily hydroxyl linked to aromatic rings .
Chemical Reactions Analysis
The in vitro oxidative condensation of 3-hydroxykynurenine produces a mixture of ommatins, which readily undergo thermal reactions over time . The formation of decarboxylated ommatins might be regulated in vivo, while the methoxylation of ommatins, previously reported in biological extracts, are most likely always artifactitious .
Physical And Chemical Properties Analysis
This compound contributes to <30% inhibition of hormonal activities, indicating that it is not an endocrine disruptor . Furthermore, the compound does not cause gene mutations in the bacterial strains used, indicating that it is nonmutagenic .
Scientific Research Applications
Sustainable Synthesis
Xanthommatin (Xa) is a broad-spectrum dye found in arthropods and cephalopods, synthesized via oxidative cyclization of tryptophan metabolite 3-hydroxykynurenine (3-OHK). Traditional synthesis faces scalability and purity challenges. A sustainable synthesis method using electrochemical oxidation of 3-OHK is proposed, offering economic and ecological advantages. This method has potential for scalable production of Xa (Williams, Lopez, & Deravi, 2019).
Photonic Structures and Color Enhancement
This compound is involved in the yellow, red, and brown hues in cephalopods and arthropods. It often couples with supramolecular nanostructures. Research shows that colloidal assemblies containing Xa can regulate color hue and contrast in photonic structures, enhancing color intensity and diversity. This has implications for using Xa in applications that require dynamic color properties (Lin, Gong, Bower, Lee, & Deravi, 2021).
Photostable UV-Filter
This compound is explored as an alternative UV-filter. Its biochrome properties make it a photostable and cytocompatible chemical UV-filter, maintaining photostability and photoprotective properties. This positions Xa as a potential ingredient in suncare products, offering a safer alternative to traditional chemical and physical UV-filters (Martin, Rezaeeyazdi, Colombani, Dinneen, Kumar, Bencherif, & Deravi, 2019).
Electrochromic Displays
Xa's natural color-changing properties are utilized in electrochromic materials. Research has explored the spectroelectrochemical properties of Xa, identifying a synergistic role between poly(3,4-ethylene dioxythiophene) doped with poly(styrenesulfonate) (PEDOT:PSS) and Xa. This enables modulation of Xa's absorption profile and its visible color, suggesting its application in devices requiring dynamic color changes (Kumar, Williams, Martin, Figueroa-Navedo, & Deravi, 2018).
Mechanisms of Color Change
This compound demonstrates unusual color change properties upon chemical reduction, a phenomenon explored in-depth. Quantum chemical studies of phenoxazinone/phenoxazine pairs, including Xa, reveal insights into their photophysical behavior. This knowledge extends to potential technological applications, where manipulating color change in Xa could be advantageous (Figon, Casas, Ciofini, & Adamo, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
11-(3-amino-3-carboxypropanoyl)-1,5-dioxo-4H-pyrido[3,2-a]phenoxazine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13N3O8/c21-8(19(27)28)4-10(24)7-2-1-3-13-16(7)23-18-14(31-13)6-12(26)17-15(18)11(25)5-9(22-17)20(29)30/h1-3,5-6,8H,4,21H2,(H,22,25)(H,27,28)(H,29,30) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLAHWTNCEYYDRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)OC3=CC(=O)C4=C(C3=N2)C(=O)C=C(N4)C(=O)O)C(=O)CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13N3O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601131062 | |
Record name | α-Amino-3-carboxy-1-hydroxy-γ,5-dioxo-5H-pyrido[3,2-a]phenoxazine-11-butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601131062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
423.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
521-58-4 | |
Record name | α-Amino-3-carboxy-1-hydroxy-γ,5-dioxo-5H-pyrido[3,2-a]phenoxazine-11-butanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=521-58-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Xanthommatin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000521584 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Xanthommatin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100849 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | α-Amino-3-carboxy-1-hydroxy-γ,5-dioxo-5H-pyrido[3,2-a]phenoxazine-11-butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601131062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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